Quantum Chemical Profiling of (5-Methoxy-1-methylenepentyl)cyclohexane: A Comprehensive Computational Framework
Quantum Chemical Profiling of (5-Methoxy-1-methylenepentyl)cyclohexane: A Comprehensive Computational Framework
Introduction: Structural Complexity and Computational Challenges
The molecule (5-Methoxy-1-methylenepentyl)cyclohexane presents a fascinating challenge for computational chemistry. Structurally, it features a rigid, sterically demanding cyclohexane ring coupled to a highly flexible pentyl chain. The chain is further functionalized with a rigidifying 1-methylene group (an exocyclic double bond relative to the chain) and a terminal electron-donating 5-methoxy group.
Accurate quantum chemical calculations for such flexible molecules require a rigorous, multi-tiered approach. The primary challenge lies in the flat potential energy surface (PES) of the aliphatic chain, which generates a vast ensemble of nearly isoenergetic conformers [1]. Standard single-point optimizations often fail to capture the true Boltzmann-weighted macroscopic properties of such systems. Therefore, a systematic protocol combining semi-empirical conformational searching with high-level Density Functional Theory (DFT) and dispersion corrections is required to accurately model its thermodynamic and spectroscopic profile [2].
Methodological Rationale and Workflow
To ensure scientific integrity and reproducibility, the computational protocol must be a self-validating system. We employ a hierarchical workflow: starting from low-cost semi-empirical methods to broadly sample the conformational space, followed by high-level DFT optimizations to refine the lowest-energy structures.
The Necessity of Dispersion Corrections
Aliphatic chains and cyclohexane rings are dominated by non-covalent, London dispersion forces. Traditional hybrid functionals (like B3LYP) systematically underestimate these medium-range electron correlation effects, leading to incorrect conformational rankings (e.g., favoring extended chains over folded ones). To counteract this, Grimme’s D3 or D4 empirical dispersion corrections, or modern functionals like r2SCAN-V and M06-2X, are mandatory for accurate energy benchmarking in long alkane chains and flexible derivatives [3].
Step-by-Step Computational Protocol
-
Initial 2D to 3D Conversion: Generate the 3D topology using standard valency rules.
-
Conformational Sampling (CREST/GFN2-xTB): Perform an automated metadynamics-based conformational search using the Conformer-Rotamer Ensemble Sampling Tool (CREST) coupled with the GFN2-xTB semi-empirical method. This step explores the flexibility of the pentyl chain and the chair/boat inversions of the cyclohexane ring.
-
Clustering and Filtering: Cluster the resulting geometries based on Root Mean Square Deviation (RMSD) of atomic coordinates. Retain conformers within a 5.0 kcal/mol energy window.
-
DFT Geometry Optimization: Optimize the filtered ensemble using B3LYP-D3(BJ)/def2-TZVP or M06-2X/6-311++G(d,p). The inclusion of polarization and diffuse functions is critical for accurately modeling the terminal methoxy oxygen's lone pairs.
-
Frequency Calculations: Perform harmonic vibrational frequency calculations at the same level of theory to confirm that each structure is a true minimum (zero imaginary frequencies) and to extract zero-point energy (ZPE) and Gibbs free energy ( G ) corrections.
-
Boltzmann Averaging: Calculate the relative populations of the conformers at 298.15 K to derive the macroscopic properties.
Figure 1: Hierarchical quantum chemical workflow for flexible aliphatic molecules.
Conformational Space Analysis
The conformational space of (5-Methoxy-1-methylenepentyl)cyclohexane is dictated by three primary structural domains:
-
The Cyclohexane Ring: Exists predominantly in the chair conformation. The bulky 1-methylenepentyl group will strongly favor the equatorial position to minimize 1,3-diaxial steric clashes.
-
The 1-Methylene Group: Restricts rotation around the C1-C2 bond of the pentyl chain due to allylic strain (A-strain) with the cyclohexane ring.
-
The Pentyl-Methoxy Chain: Exhibits standard anti and gauche torsional states. The trans-to-gauche barrier for alkane chains is typically ~3.2 kcal/mol [2].
Thermodynamic Data Summary
The following table simulates the expected energetic distribution of the top four conformers after high-level DFT refinement, demonstrating the necessity of Boltzmann weighting.
| Conformer ID | Cyclohexane Orientation | Chain Conformation | Relative Electronic Energy ( ΔE , kcal/mol) | Relative Gibbs Free Energy ( ΔG , kcal/mol) | Boltzmann Population (298 K) |
| Conf-01 | Equatorial | All-anti (Extended) | 0.00 | 0.00 | 62.5% |
| Conf-02 | Equatorial | gauche-C3-C4 | +0.45 | +0.52 | 26.1% |
| Conf-03 | Equatorial | gauche-C4-C5 | +0.88 | +0.95 | 10.8% |
| Conf-04 | Axial | All-anti | +2.85 | +2.90 | < 1.0% |
Table 1: Simulated thermodynamic parameters for the lowest-energy conformers of (5-Methoxy-1-methylenepentyl)cyclohexane at the B3LYP-D3(BJ)/def2-TZVP level.
Spectroscopic Predictions
Predicting the spectroscopic properties of flexible molecules requires calculating the properties for each conformer and weighting them by their Boltzmann populations [1].
Vibrational Spectroscopy (IR)
The harmonic approximation is used to calculate the IR spectrum. Scaling factors (typically ~0.96 for B3LYP/TZVP) must be applied to correct for anharmonicity. Key diagnostic stretches include:
-
C-O-C Asymmetric Stretch (Methoxy): ~1100 - 1150 cm⁻¹
-
C=C Stretch (1-Methylene): ~1640 - 1660 cm⁻¹
-
C-H Stretches (Cyclohexane & Alkane): 2850 - 2960 cm⁻¹
Electronic Transitions (UV/Vis)
Time-Dependent DFT (TD-DFT) is employed to model electronic transitions. For saturated systems like cyclohexane and isolated double bonds, transitions occur in the far-ultraviolet (FUV) region. The CAM-B3LYP functional is highly recommended for these Rydberg and valence transitions [4]. The primary transition for the exocyclic double bond will be a π→π∗ transition near 180-190 nm, while the cyclohexane framework exhibits transitions from the HOMO/HOMO-1 to Rydberg 3p orbitals below 160 nm [4].
Figure 2: Workflow for generating population-weighted macroscopic spectroscopic predictions.
Conclusion
The quantum chemical characterization of (5-Methoxy-1-methylenepentyl)cyclohexane demands a rigorous treatment of conformational flexibility and dispersion interactions. By coupling semi-empirical metadynamics for broad phase-space sampling with dispersion-corrected DFT (e.g., B3LYP-D3(BJ)), researchers can accurately map the thermodynamic landscape. This self-validating protocol ensures that subsequent spectroscopic predictions (IR, NMR, and FUV) are physically meaningful and directly comparable to experimental data.
References
-
Egidi, F., et al. "Automated Quantum Chemistry-Based Calculation of Optical Rotation for Large Flexible Molecules." ACS Publications, 2021.[Link]
-
Krishnamurty, S., et al. "Density Functional Theory-Based Conformational Analysis of a Phospholipid Molecule (Dimyristoyl Phosphatidylcholine)." The Journal of Physical Chemistry B, 2008.[Link]
-
Grimme, S., et al. "Conformational Energy Benchmark for Longer n-Alkane Chains." The Journal of Physical Chemistry A, 2022.[Link]
-
Morisawa, Y., et al. "Far-Ultraviolet Spectroscopy and Quantum Chemical Calculation Studies of the Conformational Dependence on the Electronic Structure and Transitions of Cyclohexane, Methyl and Dimethyl Cyclohexane, and Decalin; Effects of Axial Substitutions on the Electronic Transitions." The Journal of Physical Chemistry A, 2021.[Link]
